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Compound of Interest

Compound Name: (tert-Butylperoxy)(triphenyl)silane

Cat. No.: B096289

For Researchers, Scientists, and Drug Development Professionals

Introduction

(tert-Butylperoxy)(triphenyl)silane is a versatile reagent in organic synthesis, primarily
recognized for its role in radical reactions. However, its reactivity with highly nucleophilic
organometallic compounds, such as Grignard and organolithium reagents, presents an
alternative and valuable transformation pathway. This application note details the reaction of
(tert-Butylperoxy)(triphenyl)silane with these organometallic reagents, which proceeds via a
nucleophilic substitution at the silicon center. This reaction provides a convenient method for
the synthesis of tetraorganosilanes and triphenylsilanol, key intermediates in various synthetic
endeavors, including drug development.

The core of this transformation lies in the nucleophilic attack of the carbanionic carbon of the
organometallic reagent on the electrophilic silicon atom of (tert-Butylperoxy)(triphenyl)silane.
This attack leads to the displacement of the tert-butylperoxy group as a leaving group, which is
subsequently protonated during aqueous workup to yield tert-butyl hydroperoxide. The primary
silicon-containing product is a new tetraorganosilane, where the organic group from the
organometallic reagent is now covalently bonded to the triphenylsilyl moiety. A significant co-
product, triphenylsilanol, is also formed, likely through the reaction of the organometallic
reagent with the peroxide moiety in a secondary reaction pathway or from hydrolysis of a
silicon-containing intermediate.
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Reaction Mechanism and Logical Relationships

The reaction of (tert-Butylperoxy)(triphenyl)silane with an organometallic reagent (R-M,
where M is Li, MgX) can be depicted as a nucleophilic substitution at the silicon atom.
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 To cite this document: BenchChem. [Application Notes and Protocols: Reaction of (tert-
Butylperoxy)(triphenyl)silane with Organometallic Compounds]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b096289#reaction-of-tert-
butylperoxy-triphenyl-silane-with-organometallic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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